Cas no 29526-42-9 (8-Quinolinamine,N,N-dimethyl-)

8-Quinolinamine,N,N-dimethyl- structure
8-Quinolinamine,N,N-dimethyl- structure
Product Name:8-Quinolinamine,N,N-dimethyl-
CAS No:29526-42-9
MF:C11H12N2
MW:172.226382255554
CID:240446
PubChem ID:5205884
Update Time:2025-09-24

8-Quinolinamine,N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 8-Quinolinamine,N,N-dimethyl-
    • N,N-Dimethyl-8-quinolinamine
    • Quinoline,8-(dimethylamino)- (8CI)
    • SCHEMBL869102
    • 8-dimethylaminoquinoline
    • N, N-dimethylquinolin-8-amine
    • N,N-dimethylquinolin-8-amine
    • DTXSID60876344
    • 8-Quinolinamine,N,N-dimethyl-(9CI)
    • 29526-42-9
    • G69934
    • 8-DMAQ
    • DTXCID001014450
    • DB-091917
    • Inchi: 1S/C11H12N2/c1-13(2)10-7-3-5-9-6-4-8-12-11(9)10/h3-8H,1-2H3
    • InChI Key: ACGVGTIWOIJXBN-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1=CC=CC2=CC=CN=C12

Computed Properties

  • Exact Mass: 172.10016
  • Monoisotopic Mass: 172.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 16.1Ų

Experimental Properties

  • PSA: 16.13

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